Cas no 1077-27-6 ((S)-(-)-a-Lipoic Acid)

• Product Name: (S)-(-)-a-Lipoic Acid
• CAS No: 1077-27-6
• MF: C₈H₁₄O₂S₂
• MW: 206.325560092926
• MDL: MFCD01863481
• CID: 40688
• PubChem ID: 329748605
• Update Time: 2025-09-20

(S)-(-)-a-Lipoic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-5-(1,2-Dithiolan-3-yl)pentanoic acid
• 5-[(3S)-Dithiolan-3-yl]pentanoic acid
• (S)-(-)-α -Lipoic acid
• (S)-alpha-LipoicAcid
• S- LIPOIC ACID (L-LIPOIC ACID)
• (-)-Thioctic acid
• (S)-1,2-dithiolane-3-pentanoic acid
• (S)-lipoic acid
• 5-[(3S)-1,2-dithiolan-3-yl]pentanoic acid
• CHEBI:43796
• Lipoec
• L-Thioctic acid
• S-1,2-dithiolane-3-pentanoic acid
• S-lipoic acid
• S-thioctic acid
• Thiogamma
• Tiobec
• (S)-6,8-Thioctic acid
• 1,2-Dithiolane-3-pentanoicacid, (S)-
• (S)-(-)-Lipoic acid
• (S)-Thioctic acid
• S-(-)-a-Lipoic acid
• LIPOATE
• S-Lipoic
• S(-)-a-Lipoic acid
• (S)-(-)-Thioctic acid
• (S)-1,2-Dithiolane-3-valeric Acid
• S-LipoicAcid
• S- LIPOICACID (L-LIPOIC ACID)
• C8H14O2S2
• L-1,2-dithiolane 3-valeric acid
• (S)-5-(1,2-Dithiolan-3-yl)pentanoicacid
• ESLIPOIC ACID
• MFCD01863481
• Q21097956
• CS-W015306
• L-6-thioctic acid
• THIOCTIC ACID L-FORM [MI]
• .ALPHA.-LIPOIC ACID, (-)-
• (S)-(-)-alpha -Lipoic acid, >=97% (HPLC)
• Lopac-T-5625
• L-6,8-thioctic acid
• NCGC00016032-01
• CHEMBL1234071
• (S)-(-)-a-Lipoic Acid
• (S)-(-)-Thioctic acid pound>>L-Thioctic acid pound>>S-LipoicAcid pound>>S-Lipoic
• Z1269169215
• SLA
• S-(-)-.ALPHA.-LIPOIC ACID
• 1077-27-6
• S-Lipoate
• A801750
• (s)-(-)-alpha-lipoic acid
• Thioctic acid, (-)-
• FT-0658236
• DTXSID40904735
• J2Y905FQ57
• PD132143
• NS00120065
• thioctic-acid
• UNII-J2Y905FQ57
• (3S)-1,2-Dithiolane-3-pentanoic Acid
• s-(-)-alpha-lipoic acid
• Thioctic acid l-form
• (S)-alpha-Lipoic Acid
• S-LA
• AGBQKNBQESQNJD-ZETCQYMHSA-N
• EN300-7416584
• AKOS016842424
• BCP29488
• 1,2-Dithiolane-3-pentanoic acid, (3S)-
• SCHEMBL2128472
• 1,2-Dithiolane-3-pentanoic acid, (S)-
• AS-35195
• DTXCID601333842
• 5-((3S)-1,2-dithiolan-3-yl)pentanoic acid
• ALPHA-LIPOIC ACID, (-)-
• HY-W014590
• 5-((3S)-dithiolan-3-yl)pentanoic acid
• (S)-(-)-a -Lipoic acid

• MDL： MFCD01863481
• Inchi： 1S/C8H14O2S2/c9-8(10)4-2-1-3-7-5-6-11-12-7/h7H,1-6H2,(H,9,10)/t7-/m0/s1
• InChI Key： AGBQKNBQESQNJD-ZETCQYMHSA-N
• SMILES： S1[C@H](CCS1)CCCCC(=O)O

Computed Properties

• Exact Mass: 206.04362
• Monoisotopic Mass: 206.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 87.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.218g/cm3
• Melting Point: 47 °C
• Boiling Point: 362.5ºC at 760mmHg
• Flash Point: 173ºC
• Refractive Index: -114 ° (C=1, EtOH)
• PSA: 37.3
• LogP: 2.78510
• Merck: 9326
• Specific Rotation: D23 -113° (c = 1.88 in benzene)
• Solubility: Soluble in ethanol
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(S)-(-)-a-Lipoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters